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Compound of Interest

Compound Name: Calcium dichromate
CAS No.: 14307-49-4
Cat. No.: B076797
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a calcium dichromate
(CaCr207) solution in a laboratory setting. The protocol is intended for use by trained
professionals in a controlled research environment.

Introduction

Calcium dichromate is an orange-red crystalline solid that is highly soluble in water.[1][2] It is
a strong oxidizing agent due to the presence of chromium in the +6 oxidation state.[1] This
property makes it useful in various chemical syntheses and as a catalyst.[2] This document
outlines the synthesis of calcium dichromate via a salt metathesis reaction and the
subsequent preparation of an aqueous solution.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of calcium
dichromate.
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Property Value/Description Source

Molecular Formula CaCr207 [1]

Molar Mass Approximately 256.07 g/mol [2][3]
Bright orange-red crystalline

Appearance ) [1]
solid

Solubility in Water Highly soluble [1112]

Density 2.370 g/cm3 [2]
Highly toxic, carcinogen,

Hazards ol J [4]
mutagen

Experimental Protocol: Preparation of 0.1 M Calcium
Dichromate Solution

This protocol details the preparation of 100 mL of a 0.1 M calcium dichromate solution via the
reaction of calcium chloride and sodium dichromate.

3.1. Materials and Reagents

¢ Calcium chloride (CaClz), anhydrous (Molar Mass: 110.98 g/mol )

e Sodium dichromate (NazCr207), dihydrate (Molar Mass: 298.00 g/mol )
» Deionized water

o Beakers (250 mL)

e Graduated cylinders (100 mL)

e Volumetric flask (100 mL)

e Magnetic stirrer and stir bar

» Weighing balance
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e Spatula

« Filter paper and funnel

o Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat
3.2. Procedure

o Calculate Reagent Masses:

o To prepare 100 mL (0.1 L) of a 0.1 M CaCr207 solution, 0.01 moles of CaCr207 are
needed.

o Based on the 1:1 stoichiometry of the reaction CaClz + Na2Cr207 — CaCr207 + 2NacCl,
0.01 moles of each reactant are required.

o Mass of CaCl> = 0.01 mol *110.98 g/mol = 1.11 g
o Mass of Naz2Cr207-:2H20 = 0.01 mol * 298.00 g/mol = 2.98 g
e Prepare Reactant Solutions:

o In a 250 mL beaker, dissolve 1.11 g of anhydrous calcium chloride in 50 mL of deionized
water. Stir using a magnetic stirrer until fully dissolved.

o In a separate 250 mL beaker, dissolve 2.98 g of sodium dichromate dihydrate in 50 mL of
deionized water. Stir until fully dissolved. The solution will be a bright orange color.

e Synthesize Calcium Dichromate:

o Slowly add the calcium chloride solution to the sodium dichromate solution while
continuously stirring.

o Adouble displacement reaction will occur, forming calcium dichromate and sodium
chloride in the solution.[1]

e Prepare the Final Solution:
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o Transfer the resulting solution to a 100 mL volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the product is transferred.

o Carefully add deionized water to the volumetric flask until the bottom of the meniscus
reaches the calibration mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.
3.3. Purification (Optional)

For applications requiring a higher purity solution with reduced sodium chloride, the calcium
dichromate can be precipitated if the solution is sufficiently concentrated.[1] However, for
many applications, the presence of sodium chloride as a byproduct is acceptable.

Safety Precautions

DANGER: Hexavalent chromium compounds are highly toxic, carcinogenic, and mutagenic.[4]
They are also irritants to the skin, eyes, and respiratory tract.[3]

» Engineering Controls: All work should be performed in a well-ventilated fume hood.
» Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles are mandatory.

o Skin Protection: Wear a lab coat and nitrile gloves at all times. Change gloves immediately
if contaminated.

o Respiratory Protection: In case of inadequate ventilation or potential for aerosol
generation, wear appropriate respiratory protection.[5]

e Handling:
o Avoid all personal contact, including inhalation of dust or mists.[5]

o Do not eat, drink, or smoke when handling this substance.[6]
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o Wash hands thoroughly after handling.[6]
e Spills:

o In case of a spill, contain the spill with an inert absorbent material (e.g., sand, vermiculite).

[5107]

o Clean the area thoroughly and place the waste in a labeled, sealed container for
hazardous waste disposal.

» Waste Disposal: All solutions and materials contaminated with calcium dichromate must be
disposed of as hazardous waste according to local, state, and federal regulations. Do not
discharge into drains or the environment.

Experimental Workflow Diagram
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Caption: Workflow for preparing 0.1 M calcium dichromate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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